(2Z)-2-(2,6-dichlorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-fluorobenzenesulfonate

• Molecular Formula: C21H11Cl2FO5S
• Molecular Weight: 465.3 g/mol
• IUPAC Name: [(2Z)-2-[(2,6-dichlorophenyl)methylidene]-3-oxo-1-benzofuran-6-yl] 4-fluorobenzenesulfonate
• InChI: InChI=1S/C21H11Cl2FO5S/c22-17-2-1-3-18(23)16(17)11-20-21(25)15-9-6-13(10-19(15)28-20)29-30(26,27)14-7-4-12(24)5-8-14/h1-11H/b20-11-
• InChI Key: FSUVBEWJVGZGPZ-JAIQZWGSSA-N
• Isomeric SMILES: C1=CC(=C(C(=C1)Cl)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OS(=O)(=O)C4=CC=C(C=C4)F)Cl
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)C=C2C(=O)C3=C(O2)C=C(C=C3)OS(=O)(=O)C4=CC=C(C=C4)F)Cl

Description

“(2Z)-2-(2,6-dichlorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-fluorobenzenesulfonate” is a synthetic organic compound featuring a benzofuran core substituted with a 2,6-dichlorobenzylidene group at the 2-position and a 4-fluorobenzenesulfonate ester at the 6-position. The Z-configuration of the benzylidene double bond is critical for its stereochemical stability.

Structural characterization of such compounds often relies on X-ray crystallography tools like SHELX and CCP4, which are widely used for small-molecule and macromolecular refinement . For instance, SHELXL is a standard for small-molecule refinement due to its precision in handling crystallographic data, while CCP4 provides a suite of programs for macromolecular studies .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

Sulfonylurea Herbicides (e.g., Metsulfuron Methyl) :
lists sulfonylurea herbicides like metsulfuron methyl, which share sulfonate ester groups but differ in core structure (triazine vs. benzofuran). These compounds inhibit acetolactate synthase (ALS) in plants, a mechanism unlikely to apply directly to the target compound due to divergent scaffolds .

For example, compounds with 2,6-dichloro substitutions often exhibit enhanced lipophilicity and receptor-binding affinity compared to non-halogenated analogs. The 4-fluorobenzenesulfonate group may improve metabolic stability relative to non-fluorinated sulfonates.

Methodological Comparisons

• Crystallographic Analysis: The use of SHELX and CCP4 for structural determination (as noted in and ) highlights the importance of crystallography in validating the stereochemistry and intermolecular interactions of such compounds. For example, SHELXD’s dual-space algorithm is robust for solving complex structures with heavy atoms like Cl and F .

Limitations of Available Evidence

The provided sources lack specific data on the target compound’s synthesis, bioactivity, or direct comparators. focuses on sulfonylurea herbicides, which are structurally distinct, while and detail crystallographic tools rather than compound properties. Thus, the comparison above is extrapolated from general chemical principles and analogous functional groups.